Cas no 756859-02-6 (3-cyclohexyl-6-ethyl-5-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 3-cyclohexyl-6-ethyl-5-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 756859-02-6
• MF: C₁₅H₂₀N₂OS₂
• MW: 308.462100982666
• CID: 3107241
• PubChem ID: 2079398
• Update Time: 2025-05-20

3-cyclohexyl-6-ethyl-5-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-6-ethyl-2-mercapto-5-methylthieno[2,3-d]pyrimidin-4(3H)-one
• 3-cyclohexyl-6-ethyl-5-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
• AKOS000117344
• DTXSID501131433
• 756859-02-6
• 3-Cyclohexyl-6-ethyl-2,3-dihydro-5-methyl-2-thioxothieno[2,3-d]pyrimidin-4(1H)-one
• 3-cyclohexyl-6-ethyl-5-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• CCG-319763
• EN300-10189
• Z56998593
• AKOS001063596

• Inchi： 1S/C15H20N2OS2/c1-3-11-9(2)12-13(20-11)16-15(19)17(14(12)18)10-7-5-4-6-8-10/h10H,3-8H2,1-2H3,(H,16,19)
• InChI Key： OMYONDCRILBWPC-UHFFFAOYSA-N
• SMILES： S1C(CC)=C(C)C2=C1NC(N(C2=O)C1CCCCC1)=S

Computed Properties

• Exact Mass: 308.10170561Da
• Monoisotopic Mass: 308.10170561Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 92.7Ų

Additional information on 3-cyclohexyl-6-ethyl-5-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one

Comprehensive Overview of 3-cyclohexyl-6-ethyl-5-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 756859-02-6)

3-cyclohexyl-6-ethyl-5-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 756859-02-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This thienopyrimidinone derivative features a cyclohexyl group, an ethyl substituent, and a methyl group, which contribute to its diverse reactivity and potential applications. The presence of a sulfanyl moiety further enhances its versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 3-cyclohexyl-6-ethyl-5-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing focus on targeted therapies and antibiotic resistance. Its CAS No. 756859-02-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 3-cyclohexyl-6-ethyl-5-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one involves multi-step reactions, often starting from thiophene derivatives. Optimizing its yield and purity is a key challenge, as discussed in recent green chemistry publications. Environmental concerns have led to innovations in solvent-free synthesis and catalytic methods, which are trending topics in organic chemistry forums.

From a commercial perspective, suppliers of CAS No. 756859-02-6 emphasize its high purity grade (>98%) and stability under standard storage conditions. Its molecular weight (294.43 g/mol) and solubility profiles are critical for formulation scientists, especially in drug delivery systems. The compound’s logP value suggests moderate lipophilicity, a desirable trait for bioavailability enhancement.

Beyond pharmaceuticals, 3-cyclohexyl-6-ethyl-5-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one is explored in agrochemicals, particularly as a precursor for crop protection agents. Its thienopyrimidine core mimics natural bioactive scaffolds, a strategy gaining traction in sustainable agriculture. Patent filings highlight its utility in pest control, resonating with global debates on food security.

Analytical characterization of this compound relies on advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are pivotal for quality control, a recurring theme in regulatory compliance discussions. The compound’s spectral data (e.g., IR peaks at 1650 cm^-1 for C=O stretch) are widely referenced in analytical protocols.

In summary, 3-cyclohexyl-6-ethyl-5-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 756859-02-6) exemplifies the intersection of medicinal chemistry and industrial applications. Its structural complexity and functional adaptability position it as a compound of enduring interest, addressing contemporary challenges in healthcare and environmental sustainability.